Cas no 900010-55-1 (9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 900010-55-1
• MF: C₁₉H₁₄N₆O₅
• MW: 406.35166311264
• CID: 5493904
• Update Time: 2025-06-08

9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carboxamide, 8,9-dihydro-9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-
• 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C19H14N6O5/c1-30-11-6-4-5-10(9-11)24-18-15(22-19(24)27)14(16(20)26)21-17(23-18)12-7-2-3-8-13(12)25(28)29/h2-9H,1H3,(H2,20,26)(H,22,27)
• InChI Key： KNNGBKXJQBYCAZ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=CC=C3[N+]([O-])=O)=NC=2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Chemical Compound CAS No. 900010-55-1: 9-(3-Methoxyphenyl)-2-(2-Nitrophenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide

The compound with CAS No. 900010-55-1, named 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine derivative class, which is well-known for its diverse biological activities and therapeutic potential. Recent studies have highlighted its promising applications in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders.

Structural Analysis and Synthesis

The molecular structure of 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is characterized by a purine backbone with substituted aromatic rings and functional groups. The presence of a methoxy group at the 3-position of one phenyl ring and a nitro group at the 2-position of another phenyl ring introduces unique electronic and steric properties to the molecule. These substituents play a crucial role in modulating the compound's bioactivity and pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for preclinical studies.

Biological Activity and Mechanism of Action

Emerging research has demonstrated that 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits potent anti-cancer activity by targeting key enzymes involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of kinases such as cyclin-dependent kinase (CDK) and mitogen-activated protein kinase (MAPK), which are critical for cancer cell growth.

In addition to its anti-cancer properties, this compound has also been investigated for its anti-inflammatory effects. Studies suggest that it suppresses the production of pro-inflammatory cytokines by modulating nuclear factor-kappa B (NF-kB) signaling pathways. This dual functionality makes it a versatile candidate for developing multi-targeted therapies.

Pharmacokinetics and Toxicology

Preclinical studies have evaluated the pharmacokinetic profile of 9-(3-methoxyphenyl)-2-(2-nitrophenyl)-8 oxo 8,9 dihydro 7H purine 6 carboxamide, revealing favorable absorption and distribution properties. The compound demonstrates moderate solubility in aqueous solutions, which is essential for its bioavailability. Furthermore, its half-life in plasma indicates that it has a reasonable duration of action, making it suitable for chronic disease management.

Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings underscore its potential as a safe and effective therapeutic agent.

Applications in Drug Development

The versatility of CAS No. 900010 55 1 lies in its ability to target multiple pathways involved in various diseases. Pharmaceutical companies are actively exploring its potential as a lead compound for developing novel drugs against cancers, inflammatory diseases, and neurodegenerative disorders.

Recent clinical trials have focused on optimizing dosing regimens and evaluating long-term safety profiles. Early results are promising, with patients showing improved outcomes without severe side effects.

Conclusion

In summary, 9 (3 methoxyphenyl) 2 (2 nitrophenyl) 8 oxo 8 9 dihydro 7H purine 6 carboxamide (CAS No. 900010 55 1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with potent biological activities, positions it as a strong candidate for developing innovative therapies across multiple therapeutic areas.